Cas no 886761-72-4 (4,5-Difluoro-2-methoxybenzyl alcohol)

• Product Name: 4,5-Difluoro-2-methoxybenzyl alcohol
• CAS No: 886761-72-4
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• MDL: MFCD06660347
• CID: 3142882
• PubChem ID: 17750828
• Update Time: 2025-06-29

4,5-Difluoro-2-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (4,5-Difluoro-2-methoxyphenyl)methanol
• MFCD06660347
• 4,5-Difluoro-2-methoxybenzyl alcohol
• EN300-1867910
• SCHEMBL19667189
• JS-4517
• SB84556
• CS-0302539
• 886761-72-4
• AKOS006291819

• MDL： MFCD06660347
• Inchi： 1S/C8H8F2O2/c1-12-8-3-7(10)6(9)2-5(8)4-11/h2-3,11H,4H2,1H3
• InChI Key： IRMOMFYKRNGTIW-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(CO)C=1)OC)F

Computed Properties

• Exact Mass: 174.04923582Da
• Monoisotopic Mass: 174.04923582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4,5-Difluoro-2-methoxybenzyl alcohol

Recent Advances in the Study of 886761-72-4 and 4,5-Difluoro-2-methoxybenzyl Alcohol in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 886761-72-4 and the specific product 4,5-Difluoro-2-methoxybenzyl alcohol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of bioactive compounds. This research brief aims to provide an overview of the latest findings related to these substances, highlighting their synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 4,5-Difluoro-2-methoxybenzyl alcohol, which serves as a key intermediate in the production of various pharmacologically active molecules. Researchers have developed optimized protocols to enhance the yield and purity of this compound, leveraging advanced techniques such as catalytic hydrogenation and fluorination reactions. These improvements are critical for scaling up production and ensuring reproducibility in industrial and laboratory settings.

In terms of biological activity, preliminary investigations suggest that derivatives of 4,5-Difluoro-2-methoxybenzyl alcohol exhibit promising antimicrobial and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound could inhibit the growth of multidrug-resistant bacterial strains. These findings open new avenues for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

Furthermore, the compound with CAS number 886761-72-4 has been identified as a potential candidate for targeting specific enzymatic pathways involved in cancer progression. Recent in vitro and in vivo studies have shown that this molecule can modulate the activity of key oncogenic proteins, leading to reduced tumor growth and metastasis. These results are particularly encouraging for the development of targeted cancer therapies with fewer side effects compared to conventional chemotherapy.

In conclusion, the ongoing research on 886761-72-4 and 4,5-Difluoro-2-methoxybenzyl alcohol underscores their significance in modern pharmaceutical and chemical biology research. The advancements in synthetic methodologies, coupled with their diverse biological activities, position these compounds as valuable tools for drug discovery and development. Future studies should focus on further elucidating their mechanisms of action and exploring their potential in clinical applications.